Cas no 23217-69-8 (Isoxazole, 5,5'-(1,4-phenylene)bis-)

• Product Name: Isoxazole, 5,5'-(1,4-phenylene)bis-
• CAS No: 23217-69-8
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 1416132
• Update Time: 2024-08-16

Isoxazole, 5,5'-(1,4-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5,5'-(1,4-phenylene)bis-

• Inchi： 1S/C12H8N2O2/c1-2-10(12-6-8-14-16-12)4-3-9(1)11-5-7-13-15-11/h1-8H
• InChI Key： NGFCVMZSEWJPQI-UHFFFAOYSA-N
• SMILES： C1(C2ON=CC=2)=CC=C(C2ON=CC=2)C=C1

Computed Properties

• Exact Mass: 212.05864

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Melting Point: 215-216 °C
• Boiling Point: 458.7±25.0 °C(Predicted)
• PSA: 52.06
• pka: -2.95±0.10(Predicted)